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Compound of Interest

3-chloro-N,N-bis(2-
Compound Name:

chloroethyl)aniline

Cat. No.: B032659

This document provides a comprehensive overview of the known and predicted physical
constants of 3-chloro-N,N-bis(2-chloroethyl)aniline. Due to the limited availability of
experimental data for this specific compound, this guide also includes detailed, generalized

experimental protocols for determining key physical properties, which are broadly applicable to
aromatic amines.

Data Presentation

The following table summarizes the available and predicted physical constants for 3-chloro-
N,N-bis(2-chloroethyl)aniline.
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Physical Constant Value Notes
Molecular Formula C10H12CIsN
Molecular Weight 252.57 g/mol
CAS Number 5520-28-5
Appearance Not available
Melting Point Not available See Experimental Protocol 1
Boiling Point Not available See Experimental Protocol 2
Density Not available See Experimental Protocol 3
Solubility See Experimental Protocol 4
Water Predicted to be sparingly Aromatic amines generally
soluble have low water solubility.[1]
Organic Solvents Expected to-be soluble in Such- as alcohols, ethers, and
many organic solvents.[1][2] chlorinated solvents.[1][2]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These are generalized

protocols suitable for compounds of this class.

Experimental Protocol 1: Determination of Melting Point

Principle: The melting point is the temperature at which a solid turns into a liquid. For a pure

crystalline compound, this transition occurs over a narrow temperature range. Impurities

typically lower and broaden the melting point range.[3][4][5]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[3][4]

o Capillary tubes (sealed at one end)[3][4]

e Thermometer
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e Mortar and pestle (for sample preparation)
e Spatula
Procedure:

o Sample Preparation: Ensure the sample of 3-chloro-N,N-bis(2-chloroethyl)aniline is dry
and finely powdered. If necessary, grind the crystals using a mortar and pestle.[6]

o Loading the Capillary Tube: Press the open end of a capillary tube into the powdered sample
to pack a small amount of the compound (2-3 mm in height). Tap the sealed end of the tube
on a hard surface to ensure the sample is tightly packed at the bottom.[5]

e Measurement:

o Initial (Rapid) Determination: Place the capillary tube in the melting point apparatus and
heat rapidly to get an approximate melting range. This helps in saving time for the
accurate determination.[3][4]

o Accurate Determination: Prepare a new sample. Heat the apparatus to a temperature
about 10-15°C below the approximate melting point. Then, decrease the heating rate to 1-
2°C per minute.[3]

o Observation: Carefully observe the sample through the magnifying lens of the apparatus.
Record the temperature at which the first drop of liquid appears (the beginning of melting)
and the temperature at which the entire sample becomes a clear liquid (the end of melting).
This range is the melting point.[6]

» Replicate: Repeat the accurate determination at least twice to ensure the results are
reproducible.

Experimental Protocol 2: Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[7]

Apparatus:
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e Thiele tube or a micro-boiling point apparatus[7][8]

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Thermometer

e Heating source (e.g., Bunsen burner or heating mantle)
 Liquid for heating bath (e.g., mineral oil)

Procedure (Thiele Tube Method):

o Sample Preparation: Place a small amount (a few drops) of the liquid 3-chloro-N,N-bis(2-
chloroethyl)aniline into a small test tube.[9]

o Capillary Inversion: Place a capillary tube, with its sealed end up, into the test tube
containing the sample.[7][9]

o Assembly: Attach the test tube to a thermometer using a rubber band or a wire. The bulb of
the thermometer should be level with the sample.

o Heating: Immerse the assembly in a Thiele tube containing a heating oil, ensuring the
sample is below the oil level. Heat the side arm of the Thiele tube gently.[8]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Continue heating until a rapid and continuous stream of bubbles is
observed.[7]

e Recording the Boiling Point: Turn off the heat and allow the apparatus to cool slowly. The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is the boiling point of the sample.[7]

o Pressure Correction: Record the atmospheric pressure. If the pressure is not at standard sea
level (760 mmHg), a correction may be needed.

Experimental Protocol 3: Determination of Density
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Principle: Density is the mass of a substance per unit volume. For a solid, the volume can be
determined by the displacement of a liquid in which it is insoluble.[10][11][12]

Apparatus:

Analytical balance

Graduated cylinder or pycnometer

Beaker

A liquid in which the compound is insoluble (e.g., water, if the compound is insoluble, or an
appropriate organic solvent)

Procedure (Volume Displacement Method):

o Mass Measurement: Accurately weigh a sample of solid 3-chloro-N,N-bis(2-
chloroethyl)aniline using an analytical balance. Record the mass.[12]

e Initial Volume: Partially fill a graduated cylinder with a suitable liquid and record the initial
volume.

» Volume Displacement: Carefully place the weighed solid into the graduated cylinder,
ensuring it is fully submerged and that no liquid splashes out. Gently tap the cylinder to
dislodge any air bubbles.[10][11]

e Final Volume: Record the new volume of the liquid in the graduated cylinder.
» Calculation:
o The volume of the solid is the difference between the final and initial liquid volumes.
o Calculate the density using the formula: Density = Mass / Volume.[12]
Experimental Protocol 4: Determination of Solubility

Principle: Solubility is the maximum amount of a solute that can dissolve in a given amount of
solvent at a specific temperature. For aromatic amines, solubility can be tested in both aqueous

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.kbcc.cuny.edu/academicdepartments/physci/documents/chemistry/Chem11_Lab1_Density_V4_03-04-2022.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Survey_of_Chemistry_I_Labs/3%3A_Energy_and_Matter/3.2%3A_Lab_-_Density_of_Solids_and_Liquids
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.benchchem.com/product/b032659?utm_src=pdf-body
https://www.benchchem.com/product/b032659?utm_src=pdf-body
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.kbcc.cuny.edu/academicdepartments/physci/documents/chemistry/Chem11_Lab1_Density_V4_03-04-2022.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Survey_of_Chemistry_I_Labs/3%3A_Energy_and_Matter/3.2%3A_Lab_-_Density_of_Solids_and_Liquids
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

and organic solvents.[1][2]

Apparatus:

Test tubes with stoppers

Vortex mixer or shaker

Water bath (for temperature control)
Analytical balance

Various solvents (e.g., water, ethanol, acetone, dichloromethane)

Procedure (Qualitative):

Add a small, known amount of 3-chloro-N,N-bis(2-chloroethyl)aniline (e.g., 10 mg) to a
test tube.

Add a small volume of the chosen solvent (e.g., 1 mL).

Stopper the test tube and shake or vortex it vigorously for a few minutes.

Observe if the solid dissolves completely. If it does, the compound is soluble. If it does not, it
is sparingly soluble or insoluble.

This can be repeated with different solvents to get a general solubility profile.

Procedure (Quantitative - an example):

Prepare a saturated solution of the compound in a specific solvent at a controlled
temperature by adding an excess of the solid to the solvent and stirring for an extended
period (e.g., 24 hours) to ensure equilibrium.

Allow the undissolved solid to settle.
Carefully take a known volume of the clear supernatant.

Evaporate the solvent from the supernatant and weigh the remaining solid residue.
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» Calculate the solubility in terms of g/L or mol/L.

Mandatory Visualization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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